Cas no 62345-15-7 (1,4-Naphthalenedione, 2,6,7-trimethoxy-)

• Product Name: 1,4-Naphthalenedione, 2,6,7-trimethoxy-
• CAS No: 62345-15-7
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 448669
• PubChem ID: 71387361
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2,6,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,6,7-trimethoxy-
• 2,6,7-trimethoxynaphthalene-1,4-dione
• DTXSID60809490
• 62345-15-7

• Inchi： 1S/C13H12O5/c1-16-10-4-7-8(5-11(10)17-2)13(15)12(18-3)6-9(7)14/h4-6H,1-3H3
• InChI Key： VUYDBSAYIHEQHF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C2C(C=C(C(C2=C1)=O)OC)=O)OC

Computed Properties

• Exact Mass: 248.06846
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83